2,8-Dioxa-5-azaspiro[3.6]decane;hydrochloride

• IUPAC Name: 2,8-dioxa-5-azaspiro[3.6]decane;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c1-3-9-4-2-8-7(1)5-10-6-7;/h8H,1-6H2;1H
• InChI Key: HTYFVJJKAGIKPH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCNC12COC2.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol
• CAS No.: 2344685-57-8

Description

2,8-Dioxa-5-azaspiro[3.6]decane;hydrochloride is a chemical compound with the molecular formula C7H14ClNO2 and a molecular weight of 179.65 g/mol . This compound is known for its unique spiro structure, which includes both oxygen and nitrogen atoms within its ring system. It is commonly used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of 2,8-Dioxa-5-azaspiro[3.6]decane;hydrochloride typically involves the reaction of appropriate starting materials under controlled conditions. One common synthetic route includes the reaction of a diol with an amine in the presence of a suitable catalyst to form the spiro compound. The hydrochloride salt is then formed by reacting the spiro compound with hydrochloric acid . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

2,8-Dioxa-5-azaspiro[3.6]decane;hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible, where the nitrogen or oxygen atoms in the spiro ring can be targeted by nucleophiles.

Hydrolysis: The compound can undergo hydrolysis in the presence of water or aqueous acids/bases, leading to the breakdown of the spiro ring.

Scientific Research Applications

2,8-Dioxa-5-azaspiro[3.6]decane;hydrochloride is utilized in various scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in studying reaction mechanisms.

Biology: The compound is used in biochemical assays and as a probe to study biological pathways.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,8-Dioxa-5-azaspiro[3.6]decane;hydrochloride involves its interaction with specific molecular targets. The spiro structure allows it to fit into unique binding sites on enzymes or receptors, modulating their activity. The presence of oxygen and nitrogen atoms in the ring system enables the compound to form hydrogen bonds and other interactions with biological molecules, influencing various biochemical pathways .

Comparison with Similar Compounds

2,8-Dioxa-5-azaspiro[3.6]decane;hydrochloride can be compared with other spiro compounds such as:

• 2,8-Dioxa-5-azaspiro[3.5]nonane
• 2,8-Dioxa-5-azaspiro[3.7]undecane
• 2,8-Dioxa-5-azaspiro[3.8]dodecane

These compounds share similar spiro structures but differ in the size of the ring system and the positioning of oxygen and nitrogen atoms. The unique properties of this compound, such as its specific ring size and functional groups, make it particularly useful in certain applications .